Cas no 182237-54-3 (Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester)

• Product Name: Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
• CAS No: 182237-54-3
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 113811
• PubChem ID: 18961663
• Update Time: 2025-04-18

Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Imidodicarbonic acid,1,1-dimethylethyl ester, ethyl ester
• tert-butyl N-ethoxycarbonylcarbamate
• Imidodicarbonic acid, 1,1-dimethylethyl ethyl ester (9CI)
• 182237-54-3
• boc-urethane
• SCHEMBL343190
• tert-Butyl ethyl 2-imidodicarbonate
• Imidodicarbonic acid,1,1-dimethylethyl ethyl ester(9ci)
• DTXSID30596901
• DTXCID60547663

• Inchi： 1S/C8H15NO4/c1-5-12-6(10)9-7(11)13-8(2,3)4/h5H2,1-4H3,(H,9,10,11)
• InChI Key： UQUYNGRHPOJDLJ-UHFFFAOYSA-N
• SMILES： O(C(NC(=O)OCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63